Cas no 1864369-20-9 (2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)ethan-1-ol)

• Product Name: 2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)ethan-1-ol
• CAS No: 1864369-20-9
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5719815
• PubChem ID: 121203630
• Update Time: 2025-10-25

2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)ethan-1-ol
• AKOS026711882
• F1907-7535
• 2-[ethyl(thian-4-yl)amino]ethanol
• 1864369-20-9
• Ethanol, 2-[ethyl(tetrahydro-2H-thiopyran-4-yl)amino]-

• Inchi： 1S/C9H19NOS/c1-2-10(5-6-11)9-3-7-12-8-4-9/h9,11H,2-8H2,1H3
• InChI Key： MJNRQQITLCUBPI-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N(CC)CCO

Computed Properties

• Exact Mass: 189.11873540g/mol
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 317.6±32.0 °C(Predicted)
• pka: 14.71±0.10(Predicted)

Additional information on 2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)ethan-1-ol

Introduction to 2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)ethan-1-ol (CAS No. 1864369-20-9)

2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)ethan-1-ol, also known by its CAS registry number 1864369-20-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an ethyl group, a tetrahydrothiopyran ring, and an amino alcohol functional group. The compound has garnered attention due to its potential applications in drug development, particularly in the design of bioactive molecules with specific pharmacokinetic properties.

The structure of 2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)ethan-1-ol consists of a tetrahydrothiopyran ring system, which is a saturated six-membered ring containing one sulfur atom. This ring is substituted at the 4-position with an ethylamino group, which is further attached to a hydroxymethyl group. The presence of the sulfur atom in the ring introduces unique electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of thiopyran derivatives in medicinal chemistry. For instance, research has shown that such compounds can exhibit antioxidant activity, which is crucial in the development of therapies for diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases. Additionally, the amino alcohol functionality in 2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)ethan-1-ol suggests potential applications as a chelating agent or as a component in peptide synthesis.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and reduction processes. The starting materials often include readily available thiourea derivatives and alcohols, which are subjected to specific reaction conditions to achieve the desired product. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and purity.

In terms of physical properties, 2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)ethan-1